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Compound of Interest

Compound Name: 4-(2-Hydroxyethyl)indolin-2-one

Cat. No.: B019303

For Researchers, Scientists, and Drug Development Professionals

Introduction

This technical guide provides a comprehensive overview of the chemical properties, synthesis,
and known applications of 4-(2-Hydroxyethyl)oxindole, identified by the CAS number 139122-
19-3. This compound is a significant intermediate in the pharmaceutical industry, primarily
recognized for its role in the synthesis of the dopamine agonist Ropinirole. It is also classified
as Ropinirole EP Impurity F. While its direct biological activities are not extensively
documented, its structural relationship to the pharmacologically active oxindole class of
compounds suggests potential for further investigation.

Chemical and Physical Properties

4-(2-Hydroxyethyl)oxindole is a solid, typically appearing as a white to yellow or green
crystalline powder.[1] Its core structure consists of an oxindole moiety substituted with a
hydroxyethyl group at the 4-position.
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Property Value Source(s)
CAS Number 139122-19-3 [1]
Molecular Formula C10H11NO2 [2]
Molecular Weight 177.20 g/mol [2]
IUPAC Name z:i;]hdyjrtz)i(;/:;hyl)-l,3-dihydro- 3]

1,3-Dihydro-4-(2-
hydroxyethyl)-2H-indol-2-one,
4-(2-Hydroxyethyl)indolin-2-

Synonyms rvdroenybindol 2113
one, Ropinirole EP Impurity F,

Ropinirole Related Compound

A
Physical State Solid, crystalline powder [1]
Melting Point 153 °C [1]
Purity Typically >98% (by GC) [1][2]

Synthesis

A practical and efficient synthesis of 4-(2-Hydroxyethyl)oxindole has been developed, primarily
for the industrial production of Ropinirole.[3] The synthesis is a multi-step process that can be
summarized in the following workflow.
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Synthesis of 4-(2-Hydroxyethyl)oxindole

2-(2-methy|-3-nitropheny@

Five-step conversion

Overall Yield: 59%

Relationship Diagram

is identified as

4-(2-Hydroxyethyl)oxindole
(CAS 139122-19-3)

is a derivative of

Oxindole Scaffold is a key intermediate for

Ropinirole
(Dopamine Agonist)

Ropinirole Impurity F

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [In-Depth Technical Guide: 4-(2-Hydroxyethyl)oxindole
(CAS 139122-19-3)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b019303#cas-number-139122-19-3-properties-and-
uses]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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